5-(((2-methylbenzyl)sulfonyl)methyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-[(2-methylphenyl)methylsulfonylmethyl]-N-(2-thiophen-2-ylethyl)furan-2-carboxamide
• InChI: InChI=1S/C20H21NO4S2/c1-15-5-2-3-6-16(15)13-27(23,24)14-17-8-9-19(25-17)20(22)21-11-10-18-7-4-12-26-18/h2-9,12H,10-11,13-14H2,1H3,(H,21,22)
• InChI Key: GFVLJIMVASWMCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)CC2=CC=C(O2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C20H21NO4S2
• Molecular Weight: 403.5 g/mol

Description

5-(((2-methylbenzyl)sulfonyl)methyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H21NO4S2 and its molecular weight is 403.51. The purity is usually 95%.
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Scientific Research Applications

1. Influenza A Virus Inhibition

A study by Yongshi et al. (2017) reported the synthesis and biological characterization of furan-carboxamide derivatives as potent inhibitors of the influenza A H5N1 virus. This research highlights the significance of the furan-carboxamide structure in developing antiviral agents.

2. Chelating Properties in Transition Metal Chelates

The chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules, as studied by Varde and Acharya (2017), demonstrate the potential application of such compounds in coordination chemistry and material sciences.

3. Antibacterial and Antifungal Activities

The synthesis of novel ligands and their transition metal complexes, including furan-carboxamide derivatives, has shown significant antibacterial and antifungal activities. These findings, as discussed by Patel (2020), suggest potential applications in developing new antimicrobial agents.

4. C-H Bond Activation and Borylation Catalysis

Research by Hatanaka, Ohki, and Tatsumi (2010) on the C-H bond activation/borylation of furans and thiophenes using iron N-heterocyclic carbene complex indicates the role of such compounds in organic synthesis and catalysis.

5. Catalysis in Organic Synthesis

The use of 4-carboxybenzyl sulfamic acid functionalized nanoparticles, as studied by Khodaei, Alizadeh, and Haghipour (2018), in the synthesis of furan-2(5H)-one derivatives demonstrates the role of furan-carboxamide derivatives in facilitating organic synthesis reactions.